Cas no 2408957-74-2 (tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate)

• Product Name: tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate
• CAS No: 2408957-74-2
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 6347609
• PubChem ID: 165782726
• Update Time: 2025-10-31

tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548483
• tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate
• 2408957-74-2

• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-17(23)19-15-6-4-5-14(11-15)16(22)20-9-7-13(12-21)8-10-20/h4-6,11,13,21H,7-10,12H2,1-3H3,(H,19,23)
• InChI Key： YSQLGLACUKCYIV-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(C2C=CC=C(C=2)NC(=O)OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate

Professional Introduction to Compound with CAS No. 2408957-74-2 and Product Name: Tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate

The compound identified by the CAS number 2408957-74-2 and the product name tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a tert-butyl group, a piperidine-1-carbonyl moiety, and a hydroxymethyl-substituted phenyl ring, suggests a multifaceted role in biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel carbamate derivatives due to their diverse biological activities. The N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate moiety, in particular, has been studied for its ability to modulate enzyme inhibition and receptor binding. This segment of the molecule is particularly noteworthy for its structural similarity to known pharmacophores that exhibit potent effects on neurological and cardiovascular systems.

Current research indicates that compounds incorporating a hydroxymethyl group on a phenyl ring often exhibit enhanced solubility and bioavailability, which are critical factors in drug formulation. The presence of this group in the tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate structure may contribute to improved pharmacokinetic properties, making it a promising candidate for further development. Additionally, the tert-butyl group serves as a steric shield, potentially influencing the compound's interactions with biological targets by altering its conformational flexibility.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that derivatives of piperidine can interact with neurotransmitter receptors, offering a pathway for developing novel therapeutics. The specific modification of the piperidine ring with a carbamoyl group enhances its binding affinity to certain receptors, which could be leveraged for conditions such as depression, anxiety, and cognitive dysfunction. The 4-(hydroxymethyl)phenyl component further refines this interaction by providing an additional site for hydrogen bonding and electrostatic interactions with target proteins.

The synthesis of tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate involves a series of well-established organic reactions, including condensation, hydrolysis, and protection-deprotection strategies. The use of advanced synthetic techniques ensures high yield and purity, which are essential for preclinical and clinical studies. The compound's stability under various conditions has been assessed through spectroscopic methods such as NMR and mass spectrometry, confirming its suitability for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking simulations have been performed using the tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate structure to identify potential binding sites on target proteins. These simulations have revealed promising interactions with enzymes involved in inflammation and oxidative stress pathways, suggesting therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have demonstrated inhibitory effects on key enzymes associated with pain signaling and neuroinflammation. The combination of structural features—such as the tert-butyl group, piperidine-1-carbonyl moiety, and hydroxymethyl-substituted phenyl ring—appears to synergize effectively in modulating these pathways. Further research is needed to fully elucidate the mechanisms of action and optimize dosing regimens.

The development of novel pharmaceuticals is often hampered by issues related to drug metabolism and toxicity. Preliminary toxicological assessments of tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate have shown favorable results, indicating low toxicity at tested doses. This is attributed to the compound's ability to undergo rapid metabolic clearance without accumulating harmful byproducts. However, comprehensive toxicological studies are essential before human trials can commence.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new therapeutic agents with improved efficacy and safety profiles. The tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate compound represents a significant step forward in this endeavor. Its unique structural features and promising biological activities make it a valuable asset in the search for novel treatments across multiple therapeutic areas.

As our understanding of molecular interactions evolves, so too does our ability to design compounds with tailored properties. The insights gained from studying tert-butyl N-{3-[4-(hydroxymethyl)piperidine-1-carbonyl]phenyl}carbamate contribute not only to its potential application but also advance our knowledge of carbamate chemistry as a whole. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in driving innovation in drug discovery.